95-27-2

Diamthazole

Usually In Stock

• CAS RN:
• 95-27-2

• Formula:
• C15H23N3OS

• InChI:
• InChI=1S/C15H23N3OS/c1-5-18(6-2)9-10-19-12-7-8-13-14(11-12)20-15(16-13)17(3)4/h7-8,11H,5-6,9-10H2,1-4H3

• InChIKey:
• WGMYEOIMVYADRJ-UHFFFAOYSA-N

• Dimazole (diamthazole) is an antifungal. It was withdrawn in Franch in 1972 due to neuropsychiatric reactions.
  6-[2-(diethylamino)ethoxy]-N,N-dimethyl-1,3-benzothiazol-2-amine is a member of benzothiazoles.

Ophthalmic acid

In Stock

• CAS RN:
• 495-27-2

• Formula:
• C11H19N3O6

• InChI:
• InChI=1S/C11H19N3O6/c1-2-7(10(18)13-5-9(16)17)14-8(15)4-3-6(12)11(19)20/h6-7H,2-5,12H2,1H3,(H,13,18)(H,14,15)(H,16,17)(H,19,20)/t6-,7-/m0/s1

• InChIKey:
• JCMUOFQHZLPHQP-BQBZGAKWSA-N

• Ophthalmic acid is a L-glutamine derivative that is L-glutamine substituted by a 1-[(carboxymethyl)amino]-1-oxobutan-2-yl at the terminal amino nitrogen atom. It has a role as a biomarker and a human metabolite.
  Ophthalmic acid, also known as ophthalmate, belongs to the class of organic compounds known as oligopeptides. These are organic compounds containing a sequence of between three and ten alpha-amino acids joined by peptide bonds. Ophthalmic acid is slightly soluble (in water) and a moderately acidic compound (based on its pKa).

N-acetylneuraminic acid dihydrate

In Stock

• CAS RN:
• 50795-27-2

• Formula:
• C11H23NO11

• InChI:
• InChI=1S/C11H19NO9.2H2O/c1-4(14)12-7-5(15)2-11(20,10(18)19)21-9(7)8(17)6(16)3-13;;/h5-9,13,15-17,20H,2-3H2,1H3,(H,12,14)(H,18,19);2*1H2/t5-,6+,7+,8+,9+,11?;;/m0../s1

• InChIKey:
• YLXPJOGZAZORTI-WGWCYKRDSA-N

• N-acetylneuraminic acid dihydrate is a useful research compound. Its molecular formula is C11H23NO11 and its molecular weight is 345.3 g/mol. The purity is usually 95%.

2,4,6-Trimethylpyridin-3-amine hydrochloride

Usually In Stock

• CAS RN:
• 71595-27-2

• Formula:
• C8H13ClN2

• InChI:
• InChI=1S/C8H12N2.ClH/c1-5-4-6(2)10-7(3)8(5)9;/h4H,9H2,1-3H3;1H

• InChIKey:
• NYHBIFHHMFAGOR-UHFFFAOYSA-N

• 2,4,6-Trimethylpyridin-3-amine hydrochloride is a useful research compound. Its molecular formula is C8H13ClN2 and its molecular weight is 172.66. The purity is usually 95%.

2,4,6-Trimethylcinnamic acid

In Stock

• CAS RN:
• 110795-27-2

• Formula:
• C12H14O2

• InChI:
• InChI=1S/C12H14O2/c1-8-6-9(2)11(10(3)7-8)4-5-12(13)14/h4-7H,1-3H3,(H,13,14)/b5-4+

• InChIKey:
• VNQFOGSHTGKBDN-SNAWJCMRSA-N

• 2,4,6-Trimethylcinnamic acid is a useful research compound. Its molecular formula is C12H14O2 and its molecular weight is 190.242. The purity is usually 95%.

2-Amino-5-(trifluoromethoxy)biphenyl

In Stock

• CAS RN:
• 131395-27-2

• Formula:
• C13H10F3NO

• InChI:
• InChI=1S/C13H10F3NO/c14-13(15,16)18-10-6-7-12(17)11(8-10)9-4-2-1-3-5-9/h1-8H,17H2

• InChIKey:
• DNSUFAAFDZLIJJ-UHFFFAOYSA-N

• 2-Amino-5-(trifluoromethoxy)biphenyl is a useful research compound. Its molecular formula is C13H10F3NO and its molecular weight is 253.22 g/mol. The purity is usually 95%.

1-(3-methoxyphenyl)-N-(5-((2-morpholino-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-5-oxopyrrolidine-3-carboxamide

In Stock

• CAS RN:
• 872595-27-2

• Formula:
• C20H23N5O5S2

• InChI:
• InChI=1S/C20H23N5O5S2/c1-29-15-4-2-3-14(10-15)25-11-13(9-16(25)26)18(28)21-19-22-23-20(32-19)31-12-17(27)24-5-7-30-8-6-24/h2-4,10,13H,5-9,11-12H2,1H3,(H,21,22,28)

• InChIKey:
• HJACPPNAGWBJKH-UHFFFAOYSA-N

• 1-(3-methoxyphenyl)-N-(5-((2-morpholino-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-5-oxopyrrolidine-3-carboxamide is a useful research compound. Its molecular formula is C20H23N5O5S2 and its molecular weight is 477.55. The purity is usually 95%.

N-(2-(6-((2-chlorobenzyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)-4-methylbenzamide

In Stock

• CAS RN:
• 872995-27-2

• Formula:
• C22H20ClN5OS

• InChI:
• InChI=1S/C22H20ClN5OS/c1-15-6-8-16(9-7-15)22(29)24-13-12-20-26-25-19-10-11-21(27-28(19)20)30-14-17-4-2-3-5-18(17)23/h2-11H,12-14H2,1H3,(H,24,29)

• InChIKey:
• CBVJVNZMFNUMRF-UHFFFAOYSA-N

• N-(2-(6-((2-chlorobenzyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)-4-methylbenzamide is a useful research compound. Its molecular formula is C22H20ClN5OS and its molecular weight is 437.95. The purity is usually 95%.

N-(3-acetamidophenyl)-2-((6-(4-methoxyphenyl)pyridazin-3-yl)thio)acetamide

In Stock

• CAS RN:
• 893995-27-2

• Formula:
• C21H20N4O3S

• InChI:
• InChI=1S/C21H20N4O3S/c1-14(26)22-16-4-3-5-17(12-16)23-20(27)13-29-21-11-10-19(24-25-21)15-6-8-18(28-2)9-7-15/h3-12H,13H2,1-2H3,(H,22,26)(H,23,27)

• InChIKey:
• OZGRRIIWJANUDU-UHFFFAOYSA-N

• N-(3-acetamidophenyl)-2-((6-(4-methoxyphenyl)pyridazin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H20N4O3S and its molecular weight is 408.48. The purity is usually 95%.

5-tert-Butyl-1,2-oxazole-4-carbonyl chloride

• CAS RN:
• 136995-27-2

• Formula:
• C8H10ClNO2

• InChI:
• InChI=1S/C8H10ClNO2/c1-8(2,3)6-5(7(9)11)4-10-12-6/h4H,1-3H3

• InChIKey:
• RXLCZHLDCUQQNU-UHFFFAOYSA-N

• 5-tert-Butyl-1,2-oxazole-4-carbonyl chloride, also known as 5-tert-Butyl-1,2-oxazole-4-carbonyl chloride, is a useful research compound. Its molecular formula is C8H10ClNO2 and its molecular weight is 187.623. The purity is usually 95%.

4-(3-Butenyloxy)benzoic acid

In Stock

• CAS RN:
• 115595-27-2

• Formula:
• C11H12O3

• InChI:
• InChI=1S/C11H12O3/c1-2-3-8-14-10-6-4-9(5-7-10)11(12)13/h2,4-7H,1,3,8H2,(H,12,13)

• InChIKey:
• QXZIOUAINSTHGI-UHFFFAOYSA-N

• 4-(3-Butenyloxy)benzoic acid is a useful research compound. Its molecular formula is C11H12O3 and its molecular weight is 192.21 g/mol. The purity is usually 95%.

5-[6-[(4-methylpiperazin-1-yl)methyl]benzimidazol-1-yl]-3-[(1S)-1-[2-(trifluoromethyl)phenyl]ethoxy]thiophene-2-carboxamide

• CAS RN:
• 929095-27-2

• Formula:
• C27H28F3N5O2S

• InChI:
• InChI=1S/C27H28F3N5O2S/c1-17(19-5-3-4-6-20(19)27(28,29)30)37-23-14-24(38-25(23)26(31)36)35-16-32-21-8-7-18(13-22(21)35)15-34-11-9-33(2)10-12-34/h3-8,13-14,16-17H,9-12,15H2,1-2H3,(H2,31,36)/t17-/m0/s1

• InChIKey:
• ZHJGWYRLJUCMRT-KRWDZBQOSA-N

• Novel polo like kinase-1 (PLK1) inhibitor;  High Quality Biochemicals for Research Uses

1-Hydroxychlorodiene Hemisuccinate

Usually In Stock

• CAS RN:
• 144095-27-2

• Formula:
• C₁₄H₁₀Cl₆O₄

• InChI:
• InChI=1S/C14H10Cl6O4/c15-10-11(16)13(18)9-5(12(10,17)14(13,19)20)1-2-6(9)24-8(23)4-3-7(21)22/h1-2,5-6,9H,3-4H2,(H,21,22)

• 1-Hydroxychlorodiene Hemisuccinate, also known as 1-Hydroxychlorodiene Hemisuccinate, is a useful research compound. Its molecular formula is C₁₄H₁₀Cl₆O₄ and its molecular weight is 454.94. The purity is usually 95%.

3-((4-chlorobenzyl)thio)-4-ethyl-5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4H-1,2,4-triazole

In Stock

• CAS RN:
• 1014095-27-2

• Formula:
• C16H18ClN5OS

• InChI:
• InChI=1S/C16H18ClN5OS/c1-4-22-14(13-9-21(2)20-15(13)23-3)18-19-16(22)24-10-11-5-7-12(17)8-6-11/h5-9H,4,10H2,1-3H3

• InChIKey:
• KAFQJRXSAIQIJN-UHFFFAOYSA-N

• 3-((4-chlorobenzyl)thio)-4-ethyl-5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4H-1,2,4-triazole is a useful research compound. Its molecular formula is C16H18ClN5OS and its molecular weight is 363.86. The purity is usually 95%.

N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)isoxazole-5-carboxamide

In Stock

• CAS RN:
• 1797895-27-2

• Formula:
• C12H14N4O3

• InChI:
• InChI=1S/C12H14N4O3/c17-12(11-1-4-14-19-11)15-9-7-13-16(8-9)10-2-5-18-6-3-10/h1,4,7-8,10H,2-3,5-6H2,(H,15,17)

• InChIKey:
• LFZYORVWFTVGLC-UHFFFAOYSA-N

• N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)isoxazole-5-carboxamide is a useful research compound. Its molecular formula is C12H14N4O3 and its molecular weight is 262.269. The purity is usually 95%.

(E)-3-(benzo[d][1,3]dioxol-5-yl)-N-(1-(4-(3-methoxyphenyl)thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)acrylamide

In Stock

• CAS RN:
• 1019095-27-2

• Formula:
• C24H20N4O4S

• InChI:
• InChI=1S/C24H20N4O4S/c1-15-10-22(26-23(29)9-7-16-6-8-20-21(11-16)32-14-31-20)28(27-15)24-25-19(13-33-24)17-4-3-5-18(12-17)30-2/h3-13H,14H2,1-2H3,(H,26,29)/b9-7+

• InChIKey:
• SFPMGIMFPREZRA-VQHVLOKHSA-N

• (E)-3-(benzo[d][1,3]dioxol-5-yl)-N-(1-(4-(3-methoxyphenyl)thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)acrylamide is a useful research compound. Its molecular formula is C24H20N4O4S and its molecular weight is 460.5 g/mol. The purity is usually 95%.

FC(C=1C=C2C(=CC=1)Ncc21ccocc1)(F)F

In Stock

• CAS RN:
• 1807595-27-2

• Formula:
• C13H14F3NO

• InChI:
• InChI=1S/C13H14F3NO/c14-13(15,16)9-1-2-11-10(7-9)12(8-17-11)3-5-18-6-4-12/h1-2,7,17H,3-6,8H2

• InChIKey:
• KEUCCGIWAYNRCV-UHFFFAOYSA-N

• FC(C=1C=C2C(=CC=1)Ncc21ccocc1)(F)F is a useful research compound. Its molecular formula is C13H14F3NO and its molecular weight is 257.256. The purity is usually 95%.

1-Pyrrolidinecarboxylic acid, 3-[2-amino-1-(3,5-difluorophenyl)ethyl]-, phenylmethyl ester

Usually In Stock

• CAS RN:
• 1823395-27-2

• Formula:
• C20H22F2N2O2

• InChI:
• InChI=1S/C20H22F2N2O2/c21-17-8-16(9-18(22)10-17)19(11-23)15-6-7-24(12-15)20(25)26-13-14-4-2-1-3-5-14/h1-5,8-10,15,19H,6-7,11-13,23H2

• InChIKey:
• ILCLKXQNQUYECC-UHFFFAOYSA-N

• 1-Pyrrolidinecarboxylic acid, 3-[2-amino-1-(3,5-difluorophenyl)ethyl]-, phenylmethyl ester is a useful research compound. Its molecular formula is C20H22F2N2O2 and its molecular weight is 360.4 g/mol. The purity is usually 95%.

1-Methyl-3-[4-[(2-methylpyridin-4-yl)oxymethyl]piperidin-1-yl]pyrazin-2-one

Usually In Stock

• CAS RN:
• 2379995-27-2

• Formula:
• C17H22N4O2

• InChI:
• InChI=1S/C17H22N4O2/c1-13-11-15(3-6-18-13)23-12-14-4-8-21(9-5-14)16-17(22)20(2)10-7-19-16/h3,6-7,10-11,14H,4-5,8-9,12H2,1-2H3

• InChIKey:
• PBRVOLGUBXWEJN-UHFFFAOYSA-N

• 1-Methyl-3-[4-[(2-methylpyridin-4-yl)oxymethyl]piperidin-1-yl]pyrazin-2-one is a useful research compound. Its molecular formula is C17H22N4O2 and its molecular weight is 314.389. The purity is usually 95%.